Cas no 105891-20-1 (Benzene, 1-chloro-4-(heptylsulfonyl)-)

• Product Name: Benzene, 1-chloro-4-(heptylsulfonyl)-
• CAS No: 105891-20-1
• MF: C₁₃H₁₉ClO₂S
• MW: 274.806761980057
• CID: 1162301
• Update Time: 2024-07-26

Benzene, 1-chloro-4-(heptylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(heptylsulfonyl)-

• Inchi： 1S/C13H19ClO2S/c1-2-3-4-5-6-11-17(15,16)13-9-7-12(14)8-10-13/h7-10H,2-6,11H2,1H3
• InChI Key： ODRYJLPPYPTVFA-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(S(CCCCCCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 274.07957

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 401.2±37.0 °C(Predicted)
• PSA: 34.14